N-(1,3-benzodioxol-5-yl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine
• InChI: InChI=1S/C24H19NO6S/c1-15-6-9-18(10-7-15)32(26,27)22-12-16-4-3-5-20(28-2)23(16)31-24(22)25-17-8-11-19-21(13-17)30-14-29-19/h3-13H,14H2,1-2H3
• InChI Key: XXRXZVJMOJPJTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(C(=CC=C3)OC)OC2=NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H19NO6S
• Molecular Weight: 449.5 g/mol

Description

N-(1,3-benzodioxol-5-yl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine, also known as BMSC, is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. BMSC belongs to the family of chromene derivatives and has been found to have significant anti-inflammatory and anti-cancer properties.

Scientific Research Applications

Spectroscopic Studies and Crystal Structure

A study by Yıldız et al. (2010) focused on the spectroscopic studies and crystal structure of a Schiff base compound, highlighting its enol-imine dominant forms and examining its photochromic and thermochromic characteristics, which are related to proton transfer processes. This research indicates the potential of similar compounds in materials science, particularly in developing materials with unique optical properties (Yıldız, Ünver, Erdener, & Iskeleli, 2010).

Photodynamic Therapy Applications

Pişkin, Canpolat, and Öztürk (2020) synthesized and characterized new zinc phthalocyanine compounds with high singlet oxygen quantum yield, substituted with benzenesulfonamide derivative groups containing Schiff base. These compounds showed promising properties as Type II photosensitizers for cancer treatment in photodynamic therapy, highlighting the potential medical applications of such compounds in treating diseases through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Potential Applications

Another study involved the synthesis of indolocarbazoles, indicating methodologies that could be applied in the synthesis of structurally complex molecules for pharmaceutical applications. Magnus, Exon, and Sear (1983) describe the synthesis process involving imine formation, which is relevant to the synthesis of potential drug candidates or complex organic molecules (Magnus, Exon, & Sear, 1983).

Anti-HIV Agents

A structure-activity relationship study by Mizuhara et al. (2012) on pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives for potent anti-HIV agents showcases the therapeutic potential of structurally related compounds in the development of new antiretroviral drugs. Modifications to certain groups in these compounds resulted in improved anti-HIV activity, suggesting similar strategies could be employed to enhance the bioactivity of related chemical entities (Mizuhara, Oishi, Ohno, Shimura, Matsuoka, & Fujii, 2012).